Cas no 2947-64-0 (Benzoic acid,5-[(3-carboxy-4-hydroxy-5-methylphenyl)(3-carboxy-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)methyl]-2-hydroxy-3-methyl-(9CI))

• Product Name: Benzoic acid,5-[(3-carboxy-4-hydroxy-5-methylphenyl)(3-carboxy-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)methyl]-2-hydroxy-3-methyl-(9CI)
• CAS No: 2947-64-0
• MF: C₂₅H₂₀O₉
• MW: 464.420907974243
• CID: 261554
• PubChem ID: 263071
• Update Time: 2025-04-19

Benzoic acid,5-[(3-carboxy-4-hydroxy-5-methylphenyl)(3-carboxy-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)methyl]-2-hydroxy-3-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-[(3-carboxy-4-hydroxy-5-methylphenyl)(3-carboxy-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)methyl]-2-hydroxy-3-methyl-(9CI)
• 5-[(3-carboxy-4-hydroxy-5-methylphenyl)-(3-carboxy-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-2-hydroxy-3-methylbenzoic acid
• Benzoic acid,5-[(3-carboxy-4-hydroxy-5-methylphenyl)(3-carboxy-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)methyl]-2-hydroxy-3
• 3,3'-[(3-carboxy-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)methanediyl]bis(6-hydroxy-5-methylbenzoic acid)
• Aluminocreson
• Azochromol Geranol B
• Benzoic acid, 5-((3-carboxy-4-hydroxy-5-methylphenyl)(3-carboxy-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)methyl)-2-hydroxy-3-methyl-
• C.I. MordantViolet 16
• C.I.43865
• NSC97317
• Trimethylaurintricarboxylic acid
• Ultra Brilliant Violet R
• DTXSID50183675
• Chrome Brilliant Violet ECR
• NSC 97317
• Mitsui Chrome Brilliant Violet 5R
• Eriochrome Geranol R
• Sunchromine Brilliant Violet 6R
• Benzoic acid, 5-[(3-carboxy-4-hydroxy-5-methylphenyl)(3-carboxy-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)methyl]-2-hydroxy-3-methyl-
• CHEMBL4784652
• BDBM50548279
• 2947-64-0
• C.I. 43865
• C.I. Mordant Violet 16
• NSC-97317
• 5-[(3-carboxy-4-hydroxy-5-methylphenyl)(3-carboxy-5-methyl-4-oxo-2 ,5-cyclohexadien-1-ylidene )methyl]-2-hydroxy-3-methylbenzoic acid
• Omega Chrome Violet R
• 5-[(3-carboxy-4-hydroxy-5-methyl-phenyl)-(3-carboxy-5-methyl-4-oxo-cyclohexa-2,5-dien-1-ylidene)methyl]-2-hydroxy-3-methyl-benzoic acid
• Chromoxane Violet R
• Benzoic acid,5-cyclohexadien-1-ylidene)methyl]-2-hydroxy-3-methyl-

• Inchi： 1S/C25H20O9/c1-10-4-13(7-16(20(10)26)23(29)30)19(14-5-11(2)21(27)17(8-14)24(31)32)15-6-12(3)22(28)18(9-15)25(33)34/h4-9,26-27H,1-3H3,(H,29,30)(H,31,32)(H,33,34)
• InChI Key： HNIYZPOKRGNVEA-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)O)=CC(=CC=1C)/C(=C1\C=C(C(=O)O)C(C(C)=C\1)=O)/C1C=C(C(=O)O)C(=C(C)C=1)O

Computed Properties

• Exact Mass: 464.1107
• Monoisotopic Mass: 464.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 944
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 169Ų

Experimental Properties

• Density: 1.515
• Boiling Point: 744.5°C at 760 mmHg
• Flash Point: 418°C
• Refractive Index: 1.702
• PSA: 169.43
• LogP: 3.45290